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Compound of Interest |

2-(3,5-
Compound Name:
Dichlorophenoxy)ethanethioamide

CAS No.: 119024-27-0

Cat. No.: B053000

. J

Disclaimer: No specific Safety Data Sheet (SDS) is available for 2-(3,5-
Dichlorophenoxy)ethanethioamide. This guide is a provisional document developed by
synthesizing data from structurally analogous compounds and the known hazards of its
constituent functional groups: the dichlorophenoxy moiety and the thioamide group. It is
imperative to treat this compound as potentially hazardous and to handle it with the utmost
care, adhering to the principle of "as low as reasonably practicable" (ALARP) for exposure.[1]
[2] This guide is intended for use by trained professionals in a controlled laboratory setting.

Hazard Identification & Classification

Based on an analysis of related chemical structures, 2-(3,5-
Dichlorophenoxy)ethanethioamide should be presumed to possess a hazard profile that
includes acute toxicity, irritation, and potential long-term health effects.[3][4]

Anticipated GHS Hazard Classification:
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This classification is inferred from the parent acid, 2-(3,5-Dichlorophenoxy)acetic acid, and
related dichlorophenol compounds. The thioamide group may introduce additional specific
organ toxicities.

Diagram of Anticipated Hazards:
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Anticipated GHS Pictograms
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Caption: Anticipated GHS pictograms for 2-(3,5-Dichlorophenoxy)ethanethioamide.

Toxicological Profile: An Inferential Analysis

The toxicological properties are inferred from the two primary structural components of the
molecule.

2.1 The 3,5-Dichlorophenoxy Group: Chlorinated phenols are well-documented toxicants.[11]
The liver, central nervous system, and reproductive systems are often sensitive targets.[11][12]
Studies on various dichlorophenol isomers show a range of toxicities, with some causing liver
and kidney damage.[11] For instance, the acute oral LD50 for 3,5-dichlorophenol in mice was
determined to be 2389 mg/kg (females) and 2643 mg/kg (males).[13] While this specific isomer
is less acutely toxic than others, chronic exposure to chlorophenols is a significant concern.[13]
Systemic absorption through the skin is possible and can lead to effects on the cardiovascular
and central nervous systems.[3]

2.2 The Ethanethioamide Group: Thioamides as a class of compounds have recognized
biological activity.[4] They can function as enzyme inhibitors and have been incorporated into
pharmaceuticals.[4] A critical consideration is their potential for hepatotoxicity (liver damage).
Thioacetamide, the simplest thioamide, is a known hepatotoxin used in animal studies to
induce liver damage. While the toxicity of 2-(3,5-Dichlorophenoxy)ethanethioamide is
unknown, the presence of the thioamide functional group warrants the assumption of potential
liver toxicity upon prolonged or repeated exposure. Adverse effects reported for some
thioamides include skin eruptions and, rarely, agranulocytosis (a severe drop in white blood
cells).[4]

First-Aid Measures
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Immediate medical attention is crucial in case of exposure.[2][14]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding eyelids open. Seek immediate medical attention.[1][14]

» Skin Contact: Remove all contaminated clothing and shoes immediately.[2] Flush the
affected area with large amounts of water for at least 15 minutes.[1][14] Seek medical
attention.

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial respiration. Seek immediate medical attention.[14]
[15]

e Ingestion: Do NOT induce vomiting.[14] Rinse mouth thoroughly with water. Seek immediate
medical attention.[14][15]

Safe Handling & Engineering Controls

As a novel compound with unknown hazards, a conservative approach to handling is
mandatory.[2][14]

4.1 Engineering Controls: All manipulations of the solid compound or its solutions must be
performed within a certified chemical fume hood to prevent inhalation of dust or aerosols.[1][2]
If weighing the powder, use a powder-coated balance enclosure or a fume hood.[14][16]

4.2 Personal Protective Equipment (PPE): A multi-layered PPE approach is essential.[14]
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PPE Type Specification Rationale
Nitrile or neoprene gloves Prevents skin contact. Check
Hand Protection (double-gloving is manufacturer's data for solvent
recommended).[14] breakthrough times.

ANSI Z87.1-compliant
Eye Protection chemical safety goggles or a
full-face shield.[1][2]

Protects eyes from splashes

and airborne particles.

] A fully fastened laboratory Protects skin and clothing from
Body Protection o
coat.[14] contamination.

An N95 or higher-rated

respirator may be required if ] ] ]
) ) i Prevents inhalation of fine
Respiratory handling outside a fume hood, ticl
articles.
based on a formal risk P

assessment.[14]

Workflow for Handling Novel Compounds:

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://pdf.benchchem.com/68/A_Guide_to_the_Safe_Handling_and_Management_of_Novel_Research_Compounds.pdf
https://twu.edu/media/documents/risk-management/Novel-Chemicals-with-Unknown-Hazards-SOP.pdf
https://safety.charlotte.edu/wp-content/uploads/sites/783/2023/09/SOP_NovelChemicalsWithUnknownHazards_Reviewed.pdf
https://pdf.benchchem.com/68/A_Guide_to_the_Safe_Handling_and_Management_of_Novel_Research_Compounds.pdf
https://pdf.benchchem.com/68/A_Guide_to_the_Safe_Handling_and_Management_of_Novel_Research_Compounds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation

Gonduct Risk Assessmen)

Don Full PPE
(Double Gloves, Goggles, Lab Coat)

Handling (Inside Fume Hood)

G\/eigh Compound in Enclosur9

Prepare Solution

Cleanup & Disposal

(Decontaminate Work Area)

Segregate Waste
(Solid & Liquid)

:

Doff PPE Correctly

Click to download full resolution via product page

Caption: Standard workflow for safely handling a novel research chemical.

Accidental Release & Spill Procedures
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5.1 Small Spills (Solid):

Evacuate the immediate area and alert colleagues.[14]

Wearing full PPE, gently cover the spill with an absorbent material (e.g., vermiculite or sand)
to avoid raising dust.

Carefully scoop the material into a labeled, sealed hazardous waste container.

Decontaminate the spill area with an appropriate solvent, followed by soap and water.

Collect all cleaning materials as hazardous waste.

5.2 Large Spills:

o Evacuate the laboratory immediately.[14]

 Alert the institutional safety office or emergency response team.

e Prevent entry into the affected area.

Storage & Disposal

6.1 Storage: Store the compound in a clearly labeled, tightly sealed container.[14] The storage
location should be a designated, ventilated, and access-controlled area.[14] Store away from
incompatible materials such as strong oxidizing agents.[1][17] Given the dichlorophenoxy
group, storage in a cool, dry place is advisable.[1]

6.2 Waste Disposal: All waste materials, including contaminated gloves, pipette tips, and
weighing papers, must be disposed of in a designated hazardous waste container.[14] Liquid
waste containing the compound should be collected in a labeled, sealed hazardous waste
bottle.[14] Follow all institutional, local, and national regulations for hazardous chemical waste
disposal.[16]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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e To cite this document: BenchChem. [Provisional Safety & Handling Guide: 2-(3,5-
Dichlorophenoxy)ethanethioamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b053000#2-3-5-dichlorophenoxy-ethanethioamide-
safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://pubmed.ncbi.nlm.nih.gov/4082204/
https://pubmed.ncbi.nlm.nih.gov/4082204/
https://pdf.benchchem.com/68/A_Guide_to_the_Safe_Handling_and_Management_of_Novel_Research_Compounds.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1323106&productDescription=23-DICHLROPHENOXYACETIC+AC+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.aifchem.com/blog-complete-guide-buying-research-chemicals-research-chemical-shop
https://www.aifchem.com/blog-complete-guide-buying-research-chemicals-research-chemical-shop
https://www.apolloscientific.co.uk/news-and-insights/best-practices-for-chemical-storage-in-research-labs/
https://www.benchchem.com/product/b053000#2-3-5-dichlorophenoxy-ethanethioamide-safety-data-sheet-sds
https://www.benchchem.com/product/b053000#2-3-5-dichlorophenoxy-ethanethioamide-safety-data-sheet-sds
https://www.benchchem.com/product/b053000#2-3-5-dichlorophenoxy-ethanethioamide-safety-data-sheet-sds
https://www.benchchem.com/product/b053000#2-3-5-dichlorophenoxy-ethanethioamide-safety-data-sheet-sds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b053000?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

